Cas no 1798031-16-9 (3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide)
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-N-[[4-(1-piperidinyl)-2-pyrimidinyl]methyl]butanamide
- 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide
-
- Inchi: 1S/C15H24N4O/c1-12(2)10-15(20)17-11-13-16-7-6-14(18-13)19-8-4-3-5-9-19/h6-7,12H,3-5,8-11H2,1-2H3,(H,17,20)
- InChI Key: GGKCXOLRBCZMTM-UHFFFAOYSA-N
- SMILES: C(NCC1=NC=CC(N2CCCCC2)=N1)(=O)CC(C)C
Experimental Properties
- Density: 1.091±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 472.4±25.0 °C(Predicted)
- pka: 15.12±0.46(Predicted)
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6438-0735-2μmol |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide |
1798031-16-9 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0735-5μmol |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide |
1798031-16-9 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0735-10μmol |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide |
1798031-16-9 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0735-20μmol |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide |
1798031-16-9 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0735-1mg |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide |
1798031-16-9 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0735-2mg |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide |
1798031-16-9 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0735-3mg |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide |
1798031-16-9 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0735-4mg |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide |
1798031-16-9 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0735-5mg |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide |
1798031-16-9 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0735-10mg |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide |
1798031-16-9 | 10mg |
$118.5 | 2023-09-09 |
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide
3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide (CAS No. 1798031-16-9): A Comprehensive Overview
In the rapidly evolving field of medicinal chemistry, 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide (CAS No. 1798031-16-9) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine-pyrimidine core structure, has garnered attention from researchers and pharmaceutical developers alike. Its structural complexity and potential biological activities make it a compelling subject for scientific exploration.
The molecular structure of 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide combines several pharmacologically relevant motifs. The piperidine moiety, a common feature in many bioactive compounds, contributes to the molecule's potential interactions with biological targets. Meanwhile, the pyrimidine ring system offers opportunities for hydrogen bonding and π-π stacking interactions, which are crucial for molecular recognition processes in biological systems.
Recent trends in drug discovery have shown increased interest in small molecule modulators of protein-protein interactions, and 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide fits well within this research paradigm. Its molecular weight and calculated physicochemical properties suggest good potential for drug-like characteristics, making it a promising candidate for further pharmacological evaluation.
The synthesis of 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide typically involves multi-step organic transformations. Key steps often include the construction of the 4-(piperidin-1-yl)pyrimidine core followed by functionalization at the 2-position with the butanamide side chain. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices.
From a therapeutic perspective, compounds containing piperidine-pyrimidine hybrids have shown activity across various biological targets. While specific data on 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide may be limited in the public domain, structural analogs have demonstrated potential in addressing unmet medical needs in neurological disorders and metabolic diseases.
The pharmaceutical industry's current focus on targeted therapies and precision medicine has created new opportunities for compounds like 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide. Its modular structure allows for systematic modifications to optimize pharmacokinetic properties and target selectivity, aligning well with modern drug discovery strategies.
In the context of recent advances in artificial intelligence for drug discovery, 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide represents the type of compound that could benefit from computational prediction methods. Machine learning models can help predict its absorption, distribution, metabolism, and excretion (ADME) properties, potentially accelerating its development timeline.
Quality control and characterization of 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide typically employ advanced analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are essential tools for verifying the compound's identity and purity, ensuring reliable results in subsequent biological evaluations.
The global market for pharmaceutical intermediates and research chemicals continues to expand, with compounds like 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide playing important roles in drug discovery pipelines. As research into novel therapeutic targets intensifies, the demand for structurally diverse building blocks is expected to grow correspondingly.
From a safety perspective, proper handling procedures should always be followed when working with 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide, as with any research chemical. While not classified as hazardous under standard regulations, prudent laboratory practices including the use of personal protective equipment are recommended during experimental work.
The future research directions for 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide may include detailed structure-activity relationship studies, target identification efforts, and formulation development. As the compound progresses through various stages of investigation, it may contribute valuable insights to the broader field of medicinal chemistry.
In conclusion, 3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide (CAS No. 1798031-16-9) represents an interesting example of contemporary medicinal chemistry. Its structural features and potential biological relevance position it as a compound worthy of further scientific exploration, with possible applications in addressing various health challenges through targeted therapeutic approaches.
1798031-16-9 (3-methyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}butanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)